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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950 Get Quote

Technical Support Center: BMS-986235
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with BMS-
986235. The information is designed to address common challenges, particularly the

precipitation of BMS-986235 in aqueous solutions during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is BMS-986235 and what is its mechanism of action?

A1: BMS-986235, also known as LAR-1219, is a potent and selective agonist for the Formyl

Peptide Receptor 2 (FPR2).[1][2][3][4][5][6] It is an orally active small molecule that has shown

potential in promoting the resolution of inflammation.[3][4] Its mechanism of action involves

stimulating FPR2, which can inhibit neutrophil chemotaxis and enhance macrophage

phagocytosis, key processes in resolving inflammation.[3][6] This activity suggests its potential

therapeutic utility in conditions involving chronic inflammation, such as heart failure.[1][3]

Q2: What are the basic chemical properties of BMS-986235?

A2: BMS-986235 is a synthetic organic compound.[4] Its key properties are summarized in the

table below.
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Property Value

Molecular Formula C₁₈H₁₇F₂N₃O₃

Molecular Weight 361.34 g/mol [1]

Appearance White to off-white solid[1]

CAS Number 2253947-47-4[1]

Q3: How should I store BMS-986235?

A3: Proper storage is crucial to maintain the stability and activity of BMS-986235.

Recommendations are provided in the table below.

Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 2 years[1]

-20°C 1 year[1]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock

solutions before storage.[1]

Troubleshooting Guide: BMS-986235 Precipitation
Precipitation of BMS-986235 upon dilution into aqueous solutions is a common issue due to its

limited water solubility. This guide provides a systematic approach to troubleshoot and prevent

this problem.

Problem 1: Immediate Precipitation Upon Addition to Aqueous Buffer

Cause: Rapid change in solvent polarity. BMS-986235 is typically dissolved in a high

concentration in an organic solvent like DMSO.[1] When this concentrated stock is added
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directly to an aqueous buffer, the compound's low aqueous solubility can cause it to "crash

out" and form a precipitate.[7]

Solution: Serial Dilution. Instead of a single large dilution, perform a series of intermediate

dilutions in your organic solvent (e.g., DMSO) before adding to the aqueous solution. This

gradual decrease in concentration helps to keep the compound in solution.[7]

Problem 2: Solution Becomes Cloudy or Shows Precipitate Over Time

Cause: This can be due to several factors including temperature changes, prolonged storage

in an aqueous medium, or interactions with components in your buffer or media.[7] The

compound may also be slowly precipitating from a supersaturated solution.[7]

Solution:

Temperature Control: Pre-warm both the stock solution and the aqueous medium to the

experimental temperature (e.g., 37°C) before mixing.[8]

Fresh Preparation: Prepare working solutions fresh for each experiment and avoid long-

term storage in aqueous buffers.[7]

Solvent System Optimization: Consider using a co-solvent system to improve solubility.

Problem 3: Inconsistent Results or Lower Than Expected Activity

Cause: Undissolved compound due to micro-precipitation can lead to inaccurate

concentrations and, consequently, unreliable experimental outcomes.

Solution:

Visual Inspection: Always visually inspect your final solution for any signs of cloudiness or

particulates.[7]

Sonication/Heating: If precipitation occurs during preparation, gentle heating and/or

sonication can aid in dissolution.[1]

Filtration: For critical applications, consider filtering the final solution through a 0.22 µm

filter to remove any undissolved particles.
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Below is a decision tree to help troubleshoot precipitation issues:

Precipitation Observed?

Immediate Precipitation?

Yes

No Visible Precipitate
(Proceed with caution)

No

Delayed Precipitation?

No

cause_polarity

Likely Cause:
Rapid Polarity Change

cause_instability

Possible Causes:
- Temperature Fluctuation

- Supersaturation
- Buffer Interaction

check_activity

Check for:
- Inconsistent Results

- Low Activity

solution_serial

Solution:
Use Serial Dilution

solution_fresh

Solutions:
- Prepare Fresh Solutions
- Pre-warm Components

- Optimize Solvent System

cause_micro

Possible Cause:
Micro-precipitation

solution_inspect

Solutions:
- Visual Inspection

- Sonication/Heating
- Filtration

Click to download full resolution via product page

Caption: Troubleshooting decision tree for BMS-986235 precipitation.

Experimental Protocols
1. Preparation of a 10 mM Stock Solution in DMSO
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Objective: To prepare a concentrated stock solution of BMS-986235 in an organic solvent.

Materials:

BMS-986235 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)[1]

Procedure:

Weigh the required amount of BMS-986235 powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration. (For 1 mg of

BMS-986235, add 0.2767 mL of DMSO).[1]

If necessary, use an ultrasonic bath to ensure complete dissolution.[1]

Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

Store at -80°C for long-term storage.[1]

2. Preparation of an Aqueous Working Solution (Example for In Vivo Studies)

Objective: To prepare a clear, aqueous solution of BMS-986235 for administration.

Materials:

BMS-986235 stock solution in DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure (to prepare 1 mL of a 2.5 mg/mL solution):[1]

Start with a 25 mg/mL stock solution of BMS-986235 in DMSO.
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In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to bring the final volume to 1 mL. Mix gently.

The final solution should be clear. This protocol yields a solubility of at least 2.5 mg/mL.[1]

The following diagram illustrates the workflow for preparing the aqueous working solution:

Preparation of Aqueous Working Solution

Start with 25 mg/mL
BMS-986235 in DMSO

Add PEG300
(400 µL)

100 µL

Add Tween-80
(50 µL)

Mix until clear

Add Saline
(450 µL)

Mix until clear

Final Clear Solution
(2.5 mg/mL)

Mix gently
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Click to download full resolution via product page

Caption: Workflow for preparing an aqueous solution of BMS-986235.

Signaling Pathway
BMS-986235 is a selective agonist of Formyl Peptide Receptor 2 (FPR2), which is a G-protein

coupled receptor (GPCR). Activation of FPR2 by BMS-986235 initiates downstream signaling

cascades that are involved in the resolution of inflammation.

FPR2 Signaling Pathway

BMS-986235

FPR2 Receptor

G-protein
Activation

Downstream
Signaling Cascades

Resolution of
Inflammation

Inhibition of
Neutrophil Chemotaxis

Stimulation of
Macrophage Phagocytosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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